(E)-2-Hexadecenal Alkyne
(E)-2-Hexadecenal Alkyne
(E)-2-Hexadecenal alkyne is an alkyne version of the sphingolipid degradation product (E)-2-hexadecenal (Item No. 17566) that can be used as a click chemistry probe. (E)-2-Hexadecenal has been shown to induce cytoskeletal reorganization that results in cell rounding, detachment, activation of downstream JNK targets, and eventual apoptosis in various cell types. It reacts readily with deoxyguanosine and DNA to form aldehyde-derived DNA adducts.
Brand Name:
Vulcanchem
CAS No.:
1778692-99-1
VCID:
VC0162808
InChI:
InChI=1S/C16H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h1,14-16H,3-13H2/b15-14+
SMILES:
C#CCCCCCCCCCCCC=CC=O
Molecular Formula:
C16H26O
Molecular Weight:
234.4
(E)-2-Hexadecenal Alkyne
CAS No.: 1778692-99-1
Reference Standards
VCID: VC0162808
Molecular Formula: C16H26O
Molecular Weight: 234.4
CAS No. | 1778692-99-1 |
---|---|
Product Name | (E)-2-Hexadecenal Alkyne |
Molecular Formula | C16H26O |
Molecular Weight | 234.4 |
IUPAC Name | (E)-hexadec-2-en-15-ynal |
Standard InChI | InChI=1S/C16H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h1,14-16H,3-13H2/b15-14+ |
Standard InChIKey | SZJVPCWLLYHNGE-CCEZHUSRSA-N |
SMILES | C#CCCCCCCCCCCCC=CC=O |
Description | (E)-2-Hexadecenal alkyne is an alkyne version of the sphingolipid degradation product (E)-2-hexadecenal (Item No. 17566) that can be used as a click chemistry probe. (E)-2-Hexadecenal has been shown to induce cytoskeletal reorganization that results in cell rounding, detachment, activation of downstream JNK targets, and eventual apoptosis in various cell types. It reacts readily with deoxyguanosine and DNA to form aldehyde-derived DNA adducts. |
Synonyms | 2E-hexadecen-15-ynal |
Reference | 1.Lin, H.-Y.,Haegele, J.A.,Disare, M.T., et al. A generalizable platform for interrogating target- and signal-specific consequences of electrophilic modifications in redox-dependent cell signaling. J. Am. Chem. Soc. 137(19), 6232-6244 (2015). |
PubChem Compound | 129601420 |
Last Modified | Nov 11 2021 |
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